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Executive Summary
In the landscape of modern drug discovery, aliphatic-aromatic amides serve as highly versatile

scaffolds for probing hydrophobic binding pockets in target proteins. 2-cyclohexyl-N-(2-
phenylethyl)acetamide (often referred to as 2-cyclohexyl-N-phenethyl-acetamide) is a prime

example of such a scaffold, frequently utilized in medicinal chemistry libraries and high-

throughput screening assays [1].

As a Senior Application Scientist, I have designed this technical whitepaper to provide a

definitive guide on the physicochemical properties of this molecule—specifically its molecular

weight and formula—while detailing the causal logic behind its synthesis and analytical

validation. Establishing exact structural descriptors is not merely a bookkeeping exercise; it is

the foundational step for pharmacokinetic profiling, assay validation, and structural

derivatization.
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Structural Descriptors & Physicochemical
Properties
The core identity of any synthetic intermediate or active pharmaceutical ingredient (API) is

dictated by its elemental composition. The molecular formula of 2-cyclohexyl-N-(2-
phenylethyl)acetamide is C16H23NO.

Understanding the distinction between average molecular weight and monoisotopic mass is

critical for downstream analytical validation. The average molecular weight (245.366 g/mol ) is

used for stoichiometric calculations during synthesis, whereas the monoisotopic mass

(245.1779 Da) is the exact mass of the molecule composed entirely of the most abundant

isotopes (

C,

H,

N,

O). In positive-ion mode mass spectrometry, the protonated adduct

yields a theoretical exact mass of 246.1852 Da [2].

Table 1: Quantitative Physicochemical and Structural Parameters
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Parameter Value

IUPAC Name 2-cyclohexyl-N-(2-phenylethyl)acetamide

Molecular Formula C16H23NO

Average Molecular Weight 245.366 g/mol

Monoisotopic Exact Mass 245.1779 Da

Theoretical

Mass
246.1852 Da

SMILES String O=C(CC1CCCCC1)NCCc1ccccc1

InChIKey BDWDBZQULOREPW-UHFFFAOYSA-N

Topological Polar Surface Area (TPSA) 29.10 Å²

Synthetic Methodology & Causality
To study this compound, researchers must synthesize it with high purity. The most direct route

is the amidation of 2-cyclohexylacetic acid with 2-phenylethanamine.

Causality in Reagent Selection: Standard carbodiimide coupling agents (e.g., DCC or EDC)

often lead to the formation of stable N-acylurea byproducts that complicate chromatographic

purification. To circumvent this, we utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-

triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of DIPEA (N,N-

Diisopropylethylamine). HATU accelerates the reaction kinetics by rapidly forming a highly

reactive O-At (7-azabenzotriazole) ester intermediate. This intermediate undergoes rapid

nucleophilic attack by the amine, minimizing epimerization and maximizing the yield of the

target amide [3].

Step-by-Step Protocol: HATU-Mediated Amidation
This protocol is designed as a self-validating system; the sequential addition and specific

aqueous workup steps inherently act as quality control checkpoints to isolate the pure

C16H23NO product.
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Preparation: Dissolve 1.0 mmol (142.2 mg) of 2-cyclohexylacetic acid in 5 mL of anhydrous

N,N-dimethylformamide (DMF) under an inert nitrogen atmosphere.

Rationale: Anhydrous conditions prevent the competitive hydrolysis of the highly reactive

activated ester intermediate back into the starting carboxylic acid.

Activation: Add 1.2 mmol (456.3 mg) of HATU and 2.0 mmol (348 µL) of DIPEA to the

solution. Stir at room temperature for 15 minutes.

Rationale: DIPEA, a sterically hindered base, deprotonates the carboxylic acid without

acting as a competing nucleophile, allowing the carboxylate to attack HATU and form the

active O-At ester.

Coupling: Add 1.1 mmol (133.3 mg / 138 µL) of 2-phenylethanamine dropwise. Stir the

reaction mixture for 2 hours at room temperature.

Quenching & Extraction: Quench the reaction by adding 10 mL of saturated aqueous

NaHCO

. Extract the aqueous layer with ethyl acetate (3 x 10 mL).

Rationale: The mildly basic NaHCO

neutralizes residual acid and partitions the water-soluble byproducts (such as the HOAt
leaving group and tetramethylurea) into the aqueous phase.

Washing & Drying: Wash the combined organic layers with 1M HCl (to remove unreacted

trace amine), followed by brine, and dry over anhydrous Na

SO

.

Purification: Concentrate the organic layer under reduced pressure and purify via flash

column chromatography (Hexanes/Ethyl Acetate 80:20) to yield the pure 2-cyclohexyl-N-(2-
phenylethyl)acetamide.
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Fig 1. HATU-mediated synthetic workflow for 2-cyclohexyl-N-(2-phenylethyl)acetamide.

Analytical Validation (Confirming MW and Formula)
Confirming the synthesized molecular formula (C16H23NO) requires High-Resolution Mass

Spectrometry (HRMS) coupled with Ultra-High-Performance Liquid Chromatography (UHPLC).

Causality in Analytical Design: A Time-of-Flight (TOF) mass spectrometer is explicitly chosen

over a standard single quadrupole mass analyzer. TOF-MS provides sub-ppm mass accuracy

and high resolving power (m/Δm > 10,000), which is mathematically necessary to distinguish

the exact mass of C16H23NO (246.1852 Da for

) from isobaric interferences that share the same nominal mass but differ in elemental
composition [4].

Step-by-Step Protocol: LC-HRMS Validation
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Sample Preparation: Dissolve 1 mg of the purified compound in 1 mL of LC-MS grade

Methanol. Dilute to a final concentration of 1 µg/mL using 50% aqueous acetonitrile

containing 0.1% formic acid.

Rationale: Formic acid acts as an essential proton source, facilitating the efficient

formation of the

adduct in the electrospray ionization (ESI) source.

Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7

µm particle size). Run a linear gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 5

minutes at a flow rate of 0.4 mL/min.

Ionization: Operate the ESI source in positive ion mode. Set the capillary voltage to 3.0 kV

and the desolvation gas temperature to 350°C to ensure complete droplet evaporation.

Mass Acquisition & Formula Generation: Acquire MS data in the m/z range of 100–1000.

Extract the peak at the corresponding chromatographic retention time and evaluate the exact

mass. The instrument's software will calculate the elemental composition based on the exact

mass (Target: 246.1852 Da) and the isotopic distribution pattern (evaluating the M+1 and

M+2 peaks to confirm carbon count).

Sample Prep
(1 µg/mL in MeOH/H2O)

UHPLC Separation
(C18 Column)

ESI+ Ionization
([M+H]+ Generation)

HRMS (TOF)
(Exact Mass: 246.1852)
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(C16H23NO Confirmed)
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Fig 2. LC-HRMS analytical validation workflow confirming the C16H23NO molecular formula.

Pharmacological Context & Application
With a confirmed molecular weight of 245.366 g/mol , a single hydrogen bond donor (the amide

N-H), one hydrogen bond acceptor (the amide C=O), and a TPSA of 29.10 Å², 2-cyclohexyl-N-
(2-phenylethyl)acetamide strictly adheres to Lipinski's Rule of Five [5].

This makes the compound highly "drug-like" with an excellent probability of oral bioavailability

and passive membrane permeability. Its structural topology—featuring a lipophilic cyclohexyl

ring and an aromatic phenyl ring connected by a flexible, stable amide linker—makes it an ideal
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candidate for exploring deep, hydrophobic binding pockets in target proteins, such as those

found in G-protein coupled receptors (GPCRs) or fungal Acetyl CoA synthetase enzymes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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